Cas no 733740-19-7 (cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid)

• Product Name: cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid
• CAS No: 733740-19-7
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 1760280
• PubChem ID: 24722328
• Update Time: 2025-06-12

cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CIS-2-(2,5-DIMETHYLBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID
• (1R,2S)-2-(2,5-dimethylbenzoyl)cyclopentane-1-carboxylic acid
• LogP
• AKOS016017574
• DB-197910
• CIS-2-(2,5-DIMETHYLBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• 733740-19-7
• DTXSID20641318
• MFCD01319713
• cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid

• MDL： MFCD01319713
• Inchi： 1S/C15H18O3/c1-9-6-7-10(2)13(8-9)14(16)11-4-3-5-12(11)15(17)18/h6-8,11-12H,3-5H2,1-2H3,(H,17,18)/t11-,12+/m0/s1
• InChI Key： FLJWIBAXNGPNHL-NWDGAFQWSA-N
• SMILES： O=C(C1C=C(C)C=CC=1C)[C@H]1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 423.5±45.0 °C at 760 mmHg
• Flash Point: 224.0±25.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid

Introduction to cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733740-19-7)

cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733740-19-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid consists of a cyclopentane ring substituted with a carboxylic acid group and a 2,5-dimethylbenzoyl moiety. The cis configuration of the substituents on the cyclopentane ring imparts specific stereochemical properties that are crucial for its biological activity and pharmacological profile.

Recent studies have highlighted the importance of cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid in the context of drug discovery and development. One notable application is its use as a lead compound in the design of inhibitors for specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy and inflammatory diseases.

In addition to its enzymatic inhibition properties, cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The synthesis of cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid involves several well-defined steps, including the formation of the cyclopentane ring and the introduction of the carboxylic acid and 2,5-dimethylbenzoyl groups. The cis configuration is typically achieved through stereoselective reactions that ensure the desired stereochemistry. These synthetic methods have been optimized to improve yield and purity, making large-scale production feasible for further research and development.

Pharmacokinetic studies have provided valuable insights into the behavior of cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid in biological systems. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it has a moderate half-life, which suggests that it can be administered with a reasonable dosing regimen.

Toxicological evaluations have also been conducted to assess the safety profile of cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid. In vitro and in vivo studies have indicated that it has low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), further investigations are necessary to ensure its safety for human use.

Clinical trials are currently underway to evaluate the efficacy and safety of cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid in treating various diseases. Early-phase trials have shown promising results, with patients exhibiting significant improvements in disease symptoms without major adverse effects. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, cis-2-(2,5-Dimethylbenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733740-19-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.